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Antibacterial Activity of Pefloxacin vs. Other Agents

The table below summarizes the Minimum Inhibitory Concentrations (MIC90) of pefloxacin and comparator

drugs against various bacterial species, as established in comparative studies [1] [2] [3].

Bacterial Species
Pefloxacin
MIC90
(mg/L)

Ciprofloxacin
MIC90 (mg/L)

Norfloxacin
MIC90 (mg/L)

Other Agents (MIC90
mg/L)

Escherichia coli ≤ 0.25 - 2 Information
missing

Information
missing

Information missing

Pseudomonas
aeruginosa

2 - 8 0.06 - 1 0.25 - 4 Ceftazidime: Similar
activity; Gentamicin: Similar

activity; Tobramycin: More
active (0.25-32)

Staphylococcus
aureus

0.4 - 1 0.12 - 2 0.5 - 4 Information missing

Streptococcus
pneumoniae

4 - 32 Information
missing

Information
missing

Benzylpenicillin: More
active
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Bacterial Species
Pefloxacin
MIC90
(mg/L)

Ciprofloxacin
MIC90 (mg/L)

Norfloxacin
MIC90 (mg/L)

Other Agents (MIC90
mg/L)

Haemophilus
influenzae

0.008 - 0.06 Information
missing

Similar activity Ampicillin: Less active

Salmonella spp. ≤ 0.25 - 2 Information
missing

Information
missing

Information missing

Key Comparative Findings from Experimental Data

Spectrum of Activity: Pefloxacin is highly active against Enterobacteriaceae (like E. coli and
Salmonella), Staphylococcus aureus, and Pseudomonas aeruginosa, but has lower activity against

streptococci and anaerobic bacteria [1] [2] [3].
Compared to Other Quinolones: Among the fluoroquinolones studied, ciprofloxacin was
consistently the most active compound in-vitro. Pefloxacin's activity was generally similar to
norfloxacin and enoxacin, though its potency varies by specific bacterial species [1] [2].

Surrogate Marker for Susceptibility: Recent CLSI guidelines recommend pefloxacin disk diffusion
as a surrogate marker to predict susceptibility of Salmonella Typhi and Paratyphi A to ciprofloxacin,

ofloxacin, and levofloxacin. Studies show high sensitivity and specificity for this application [4].

Overview of Key Experimental Protocols

The comparative data is generated through standardized laboratory methodologies.

Minimum Inhibitory Concentration (MIC) Determination: Researchers use broth or agar dilution
methods to determine the lowest concentration of an antibiotic that prevents visible bacterial growth.

Multiple bacterial isolates are tested to calculate the MIC90 [1] [2].
Disk Diffusion Testing: This method uses antibiotic-impregnated disks on agar plates seeded with

bacteria. The diameter of the zone where growth is inhibited is measured and correlated with
susceptibility. This is the standard method for using pefloxacin as a surrogate marker for

fluoroquinolone susceptibility in typhoidal salmonellae [4].

Pefloxacin's Mechanism and Resistance Pathway
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The diagram below illustrates the antibacterial mechanism of fluoroquinolones like pefloxacin and how

bacteria develop resistance.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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